Cas no 1008211-13-9 ([(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate)

• Product Name: [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate
• CAS No: 1008211-13-9
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 5321486
• Update Time: 2025-06-10

[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-ethyl-, 2-[(2,3-dihydro-1,4-benzodioxin-6-yl)amino]-2-oxoethyl ester
• 2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl 2-phenylbutanoate
• [2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl] 2-phenylbutanoate
• STL352728
• 2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl 2-phenylbutanoate
• [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate

• Inchi： 1S/C20H21NO5/c1-2-16(14-6-4-3-5-7-14)20(23)26-13-19(22)21-15-8-9-17-18(12-15)25-11-10-24-17/h3-9,12,16H,2,10-11,13H2,1H3,(H,21,22)
• InChI Key： GBWZBDDXPXKPCA-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC2=C(C=1)OCCO2)=O)C(C(C1C=CC=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 477
• XLogP3: 3.3
• Topological Polar Surface Area: 73.9

Additional information on [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate

Introduction to [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate (CAS No. 1008211-13-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, the compound with the CAS number 1008211-13-9 and the product name [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, belonging to the benzodioxin derivatives class, exhibits a complex molecular framework that makes it a subject of intense study in academic and industrial research.

The molecular structure of [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate consists of a benzodioxin core substituted with a carbamoyl group and a methyl 2-phenylbutanoate moiety. This arrangement not only contributes to its distinct chemical characteristics but also opens up numerous possibilities for its utilization in drug design and synthesis. The benzodioxin ring, known for its stability and reactivity, is a common scaffold in many bioactive molecules, making this compound a promising candidate for further exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target various diseases. The compound [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate has been studied for its potential pharmacological effects. Preliminary studies suggest that it may possess anti-inflammatory and analgesic properties, which are crucial in managing chronic pain conditions and inflammatory disorders. These findings are particularly intriguing given the growing demand for alternative treatments that offer fewer side effects compared to traditional pharmaceuticals.

The synthesis of [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of the benzodioxin core through cyclization reactions. Subsequently, functionalization at the 6-position of the benzodioxin ring introduces the carbamoyl group. The final step involves the attachment of the methyl 2-phenylbutanoate moiety via esterification reactions. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent pharmacological evaluations.

The importance of accurate nomenclature cannot be overstated in chemical research. The product name [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate provides a detailed description of the compound's structure, enabling researchers to understand its composition and potential reactivity. This level of specificity is crucial for ensuring that experiments are conducted correctly and that results are interpreted accurately. In addition, standardized naming conventions facilitate communication among scientists across different disciplines and institutions.

The latest advancements in computational chemistry have also contributed to the study of [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate. Molecular modeling techniques allow researchers to predict the compound's behavior in various environments without the need for extensive experimental trials. These simulations can provide insights into how the molecule interacts with biological targets, such as enzymes and receptors. This approach not only saves time but also reduces costs associated with traditional experimental methods.

In conclusion, the compound [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-phenylbutanoate (CAS No. 1008211-13-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential therapeutic applications make it a valuable asset in ongoing research efforts. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in the development of new drugs and treatments for various medical conditions.